Cas no 895647-97-9 (N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide)
N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
- N-(3,4-dimethoxyphenyl)-5-methyl-1-(3-methylsulfanylphenyl)triazole-4-carboxamide
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- Inchi: 1S/C19H20N4O3S/c1-12-18(21-22-23(12)14-6-5-7-15(11-14)27-4)19(24)20-13-8-9-16(25-2)17(10-13)26-3/h5-11H,1-4H3,(H,20,24)
- InChI Key: YQONPULAEPCWDG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(SC)=C2)C(C)=C(C(NC2=CC=C(OC)C(OC)=C2)=O)N=N1
N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1609-0391-1mg |
N-(3,4-dimethoxyphenyl)-5-methyl-1-[3-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
895647-97-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
Introduction to N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895647-97-9)
N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
This compound, identified by its CAS number 895647-97-9, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that make it a promising candidate for various biological and therapeutic applications. The presence of a triazole ring, combined with aromatic rings substituted with methoxy and methylsulfanyl groups, suggests potential interactions with biological targets that could be exploited for drug development.
The triazole moiety is particularly noteworthy due to its versatility in medicinal chemistry. Triazoles have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The specific arrangement of atoms in this compound's structure may contribute to unique pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for further investigation.
In recent years, there has been a growing interest in designing molecules that can modulate inflammatory pathways. The combination of methoxy and methylsulfanyl groups on the aromatic rings may enhance the compound's ability to interact with enzymes and receptors involved in inflammation. This is particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases.
One of the most exciting aspects of this compound is its potential in the treatment of neurological disorders. The triazole ring has been shown to cross the blood-brain barrier, which is a significant challenge in drug delivery for neurological conditions. Additionally, the structural features of this compound may allow it to interact with neurotransmitter systems, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease.
Recent studies have also explored the compound's potential as an anticancer agent. The ability of triazoles to inhibit kinase enzymes has been well-documented, and this compound may offer a new lead in developing kinase inhibitors for cancer therapy. The methoxy and methylsulfanyl groups could enhance binding affinity to target proteins, potentially leading to more effective cancer treatments.
The synthesis of N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the triazole ring is a critical step and typically involves cycloaddition reactions between organic dienes and azides. The subsequent functionalization of the aromatic rings with methoxy and methylsulfanyl groups adds complexity to the synthesis but also enhances the compound's potential biological activity.
The pharmacological evaluation of this compound has begun to yield promising results. In vitro studies have shown that it can inhibit certain inflammatory pathways and exhibit antioxidant properties. These findings are particularly encouraging given the rising incidence of chronic inflammatory diseases worldwide. Further preclinical studies are needed to fully understand its therapeutic potential and safety profile.
The development of new pharmaceutical compounds is often hampered by issues related to bioavailability and drug metabolism. However, preliminary data suggest that N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide may overcome some of these challenges due to its structural features. The presence of lipophilic groups could improve its solubility and absorption rates, making it more effective when administered orally.
In conclusion, N-(3,4-dimethoxyphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895647-97-9) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of diseases.
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